Cas no 748159-82-2 (7-azabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 7-azabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 748159-82-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 4169578
• PubChem ID: 44204854
• Update Time: 2025-06-18

7-azabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2S,4S)-rel-
• rac-(1S,2R,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
• 7-azabicyclo2.2.1heptane-2-carboxylic acid
• rel-(1R,2S,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid
• rel-(1R,2S,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylicacid
• AKOS006353574
• 748159-82-2
• F53448

• Inchi： 1S/C7H11NO2/c9-7(10)5-3-4-1-2-6(5)8-4/h4-6,8H,1-3H2,(H,9,10)/t4-,5-,6+/m0/s1
• InChI Key： ABNBSYHDPQDEOA-HCWXCVPCSA-N
• SMILES： [C@@]12([H])N[C@@]([H])(CC1)C[C@@H]2C(O)=O

Computed Properties

• Exact Mass: 141.078978594Da
• Monoisotopic Mass: 141.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 7-azabicyclo2.2.1heptane-2-carboxylic acid

Introduction to 7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 748159-82-2)

7-azabicyclo[2.2.1]heptane-2-carboxylic acid, identified by the chemical identifier CAS No. 748159-82-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic structure featuring a nitrogen atom within the bicyclic framework makes it a compound of considerable interest due to its unique stereochemistry and potential biological activities. The presence of a carboxylic acid functional group further enhances its utility as a synthetic intermediate and a pharmacophore in drug development.

The compound belongs to the class of azabicycloalkanes, which have garnered attention in medicinal chemistry for their ability to mimic natural products and exhibit diverse biological effects. The specific arrangement of atoms in 7-azabicyclo[2.2.1]heptane-2-carboxylic acid contributes to its distinct conformational preferences, which can be exploited in designing molecules with tailored properties. This structural motif has been explored in various contexts, including the development of novel therapeutic agents and the study of enzyme inhibition mechanisms.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 7-azabicyclo[2.2.1]heptane-2-carboxylic acid and biological targets. Studies have demonstrated that the nitrogen atom within the bicyclic core can serve as a hydrogen bond acceptor, enhancing binding affinity to proteins and enzymes. This feature has been particularly valuable in the design of small-molecule inhibitors targeting therapeutic pathways associated with diseases such as cancer, inflammation, and neurodegeneration.

The carboxylic acid moiety in 7-azabicyclo[2.2.1]heptane-2-carboxylic acid also provides opportunities for further functionalization, allowing chemists to modify its properties for specific applications. For instance, esterification or amidation of the carboxyl group can yield derivatives with improved solubility or metabolic stability, making them more suitable for pharmaceutical use. These modifications have been explored in the context of prodrug design, where bioavailability and targeted delivery are critical considerations.

In the realm of drug discovery, 7-azabicyclo[2.2.1]heptane-2-carboxylic acid has been employed as a building block in the synthesis of more complex molecules. Its rigid bicyclic framework provides structural stability, while the nitrogen atom offers opportunities for hydrogen bonding interactions with biological targets. Researchers have leveraged this compound to develop novel scaffolds that exhibit inhibitory activity against enzymes implicated in disease pathogenesis. For example, derivatives of this compound have shown promise in inhibiting proteases involved in inflammation and cancer progression.

The synthesis of 7-azabicyclo[2.2.1]heptane-2-carboxylic acid presents unique challenges due to its strained cyclic structure and the presence of multiple stereocenters. However, recent developments in synthetic methodology have enabled more efficient and scalable production methods. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been particularly useful in constructing this complex molecule with high enantioselectivity and yield.

From a biochemical perspective, 7-azabicyclo[2.2.1]heptane-2-carboxylic acid has been investigated for its potential role as an intermediate in metabolic pathways or as a modulator of enzyme activity. Its structural features suggest that it may interact with enzymes through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces. Understanding these interactions is crucial for optimizing its use in drug development and for gaining insights into its biological effects.

The pharmaceutical industry continues to explore new applications for 7-azabicyclo[2.2.1]heptane-2-carboxylic acid, driven by its unique structural properties and potential biological activities. Ongoing research aims to uncover novel derivatives with enhanced efficacy and reduced toxicity, making them suitable for clinical use. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion, 7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 748159-82-2) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its distinctive structure, combined with its functional versatility, makes it a valuable tool for chemists and biologists seeking to discover new therapeutic agents targeting various diseases.